Cas no 1805613-85-7 (Ethyl 2-amino-3,4-bis(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-amino-3,4-bis(trifluoromethyl)phenylacetate
• CAS No: 1805613-85-7
• MF: C₁₂H₁₁F₆NO₂
• MW: 315.211664438248
• CID: 4982777
• Update Time: 2025-05-20

Ethyl 2-amino-3,4-bis(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3,4-bis(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H11F6NO2/c1-2-21-8(20)5-6-3-4-7(11(13,14)15)9(10(6)19)12(16,17)18/h3-4H,2,5,19H2,1H3
• InChI Key： ISNNFEMBVRZLDB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)(F)F)C=CC(CC(=O)OCC)=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 3.2
• Topological Polar Surface Area: 52.3

Additional information on Ethyl 2-amino-3,4-bis(trifluoromethyl)phenylacetate

Ethyl 2-amino-3,4-bis(trifluoromethyl)phenylacetate (CAS No. 1805613-85-7)

Ethyl 2-amino-3,4-bis(trifluoromethyl)phenylacetate, also known by its CAS number 1805613-85-7, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which includes an ethyl ester group attached to a phenyl ring substituted with amino and trifluoromethyl groups. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various research and industrial purposes.

The Ethyl 2-amino-3,4-bis(trifluoromethyl)phenylacetate molecule consists of a central phenyl ring with three substituents: an amino group (-NH₂) at the 2-position and two trifluoromethyl groups (-CF₃) at the 3 and 4 positions. The ester group (-O-CO-OEt) is attached to the phenyl ring via an acetyl linkage. This structure not only enhances the stability of the molecule but also contributes to its reactivity in various chemical reactions. Recent studies have highlighted the importance of such substituted phenyl compounds in drug design due to their ability to modulate biological activities through specific interactions with target proteins.

One of the most notable features of Ethyl 2-amino-3,4-bis(trifluoromethyl)phenylacetate is its high solubility in organic solvents, which makes it ideal for use in organic synthesis reactions. The trifluoromethyl groups are known for their electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This characteristic has been exploited in recent research to develop novel pharmaceutical agents with improved bioavailability and efficacy.

Recent advancements in synthetic chemistry have led to more efficient methods for the preparation of Ethyl 2-amino-3,4-bis(trifluoromethyl)phenylacetate. Traditionally, this compound was synthesized via multi-step processes involving Friedel-Crafts alkylation or acylation reactions. However, modern techniques now employ catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, to achieve higher yields and better purity levels. These improvements have made the compound more accessible for large-scale production and application in diverse fields.

In terms of applications, Ethyl 2-amino-3,4-bis(trifluoromethyl)phenylacetate has found significant use in medicinal chemistry as a building block for designing bioactive molecules. Its ability to act as a versatile intermediate has been leveraged in the development of potential therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in tumor progression.

Moreover, the unique electronic properties of Ethyl 2-amino-3,4-bis(trifluoromethyl)phenylacetate make it an attractive candidate for use in advanced materials science applications. Researchers have explored its potential as a precursor for synthesizing novel polymers and nanoparticles with tailored optical and electronic properties. These findings underscore the compound's versatility and its growing importance in cutting-edge scientific research.

Despite its numerous advantages, handling Ethyl 2-amino-3,4-bis(trifluoromethyl)phenylacetate requires careful consideration of safety protocols due to its potential hazards during synthesis and storage. Proper ventilation and personal protective equipment are essential when working with this compound to minimize exposure risks. Additionally, adherence to recommended storage conditions ensures optimal stability and prevents degradation over time.

In conclusion, Ethyl 2-amino-3,4-bis(trifluoromethyl)phenylacetate (CAS No. 1805613-85-7) stands out as a crucial compound in contemporary chemical research owing to its unique structure and versatile applications. Its role as a key intermediate in drug discovery and materials science continues to expand with ongoing advancements in synthetic methodologies and application development. As researchers delve deeper into understanding its properties and potentials, this compound is poised to make even greater contributions to scientific innovation.